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Compound of Interest

Compound Name: Chloromethyltriisopropoxysilane

CAS No.: 18162-82-8

Cat. No.: B101106

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Nomenclature
Chloromethyltriisopropoxysilane, a key reagent in bespoke synthesis and surface

modification, is identified by the CAS Number 18162-82-8. While its formal IUPAC name is

(Chloromethyl)tris(propan-2-yloxy)silane, it is known by several synonyms in the scientific and

commercial literature. Understanding these alternative names is crucial for comprehensive

literature searches and material sourcing.

Table 1: Synonyms and Identifiers for Chloromethyltriisopropoxysilane
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Identifier Type Identifier

CAS Number 18162-82-8

IUPAC Name (Chloromethyl)tris(propan-2-yloxy)silane

Synonym Silane, (chloromethyl)tris(1-methylethoxy)-[1]

Synonym (Chloromethyl)[Tris(Propan-2-Yloxy)]Silane[2]

Synonym chloromethyl-tri(propan-2-yloxy)silane[1]

Commercial Name DK155[1]

Molecular Formula C10H23ClO3Si[2]

SMILES CC(C)O(OC(C)C)OC(C)C[2]

Physicochemical Properties: A Foundation for
Application
A thorough understanding of the physicochemical properties of

Chloromethyltriisopropoxysilane is paramount for its effective and safe use in experimental

design. This colorless to pale yellow liquid possesses a unique combination of reactivity and

stability, stemming from its chloromethyl and triisopropoxy functionalities.[2]

Table 2: Key Physicochemical Properties of Chloromethyltriisopropoxysilane

Property Value Source

Molecular Weight 254.83 g/mol [3]

Boiling Point 195-198 °C [4][5]

Density 0.962 g/mL at 25 °C [3][6]

Refractive Index 1.4145 [5]

Flash Point 181 °F (82.78 °C) - closed cup [3]

Hydrolytic Sensitivity
Reacts slowly with

moisture/water
[5]
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The presence of the three isopropoxy groups provides a degree of hydrolytic stability compared

to more reactive alkoxysilanes, yet they readily undergo hydrolysis and condensation reactions,

which is the basis for their use in modifying hydroxyl-bearing surfaces.[7] The chloromethyl

group, on the other hand, is a versatile handle for a variety of nucleophilic substitution

reactions, allowing for the covalent attachment of a wide range of organic and biological

molecules.[2][7]

Core Applications in Research and Development
The dual reactivity of Chloromethyltriisopropoxysilane makes it a valuable tool in several

areas of scientific research, particularly in drug development and materials science.

Surface Modification and Bioconjugation
Chloromethyltriisopropoxysilane is extensively used as a coupling agent to modify the

surfaces of inorganic substrates like silica, glass, and metal oxides. This modification is critical

for enhancing the adhesion between organic polymers and inorganic materials.[2] In the

context of drug development, this capability is harnessed to functionalize surfaces for various

applications:

Biosensors: The chloromethyl group can be used to immobilize proteins, antibodies, or

nucleic acids onto sensor surfaces for diagnostic applications.

Drug Delivery Systems: The surfaces of nanoparticles, such as mesoporous silica

nanoparticles (MSNs), can be functionalized to control drug release, improve

biocompatibility, and attach targeting ligands for site-specific delivery.

Chromatography: Stationary phases in chromatography can be modified to alter their

selectivity and performance.

The fundamental mechanism of surface modification involves the hydrolysis of the isopropoxy

groups to form silanols, which then condense with the hydroxyl groups on the substrate surface

to form stable siloxane bonds.
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Caption: Hydrolysis and Condensation of Chloromethyltriisopropoxysilane on a

Hydroxylated Surface.

Precursor for Functionalized Materials
Beyond surface modification, Chloromethyltriisopropoxysilane serves as a precursor for the

synthesis of functionalized silica materials.[2] By incorporating this silane during the synthesis

of silica nanoparticles, the chloromethyl groups become an integral part of the material's

structure. This "in-situ" functionalization allows for a more uniform distribution of reactive sites

throughout the material compared to post-synthesis surface grafting. These functionalized

materials are of significant interest in drug delivery, where the chloromethyl groups can be used

to attach drugs, polymers, or targeting moieties.

Experimental Protocols for the Advanced
Researcher
To bridge the gap between theoretical understanding and practical application, this section

provides detailed, step-by-step protocols for key experimental workflows involving

Chloromethyltriisopropoxysilane.
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Protocol: Surface Functionalization of Silica
Nanoparticles for Drug Delivery Applications
This protocol details the post-synthesis grafting of Chloromethyltriisopropoxysilane onto

silica nanoparticles (SNPs), creating a versatile platform for subsequent drug conjugation or the

attachment of targeting ligands.

Materials:

Silica Nanoparticles (SNPs)

Chloromethyltriisopropoxysilane (CAS 18162-82-8)

Anhydrous Toluene

Ethanol

Ammonium Hydroxide

Deionized Water

Nitrogen gas

Equipment:

Round-bottom flask with reflux condenser

Magnetic stirrer with heating mantle

Centrifuge

Ultrasonic bath

Oven

Procedure:

Activation of Silica Nanoparticles:
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Disperse a known quantity of SNPs in a 1 M solution of hydrochloric acid.

Stir the suspension for 1 hour at room temperature to ensure a high density of surface

silanol groups.

Collect the activated SNPs by centrifugation, and wash repeatedly with deionized water

until the pH of the supernatant is neutral.

Dry the activated SNPs in an oven at 120 °C overnight.

Silanization Reaction:

In a round-bottom flask under a nitrogen atmosphere, disperse the dried, activated SNPs

in anhydrous toluene.

Sonicate the suspension for 15 minutes to ensure a homogeneous dispersion.

Add Chloromethyltriisopropoxysilane to the suspension (typically a 1-5% v/v solution).

Heat the reaction mixture to reflux (approximately 110 °C) and maintain under vigorous

stirring for 12-24 hours.

Washing and Purification:

Allow the reaction mixture to cool to room temperature.

Collect the functionalized SNPs by centrifugation.

Wash the collected nanoparticles thoroughly with toluene and then ethanol to remove any

unreacted silane and byproducts. Repeat the washing steps three times.

Drying and Storage:

Dry the purified, functionalized SNPs in an oven at 60-80 °C.

Store the dried nanoparticles in a desiccator to prevent hydrolysis from atmospheric

moisture.

Characterization:
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Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of the

chloromethyl group and siloxane bonds.

Thermogravimetric Analysis (TGA): To quantify the grafting density of the organosilane on

the nanoparticle surface.

Dynamic Light Scattering (DLS) and Zeta Potential: To assess the size distribution and

surface charge of the functionalized nanoparticles.
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Start: Silica Nanoparticles
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Caption: Workflow for the Surface Functionalization of Silica Nanoparticles.
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Subsequent Nucleophilic Substitution for
Bioconjugation
The chloromethyl-functionalized silica nanoparticles can then be used as a substrate for

attaching a wide variety of molecules through nucleophilic substitution. For example, a thiol-

containing drug or targeting ligand (R-SH) can be conjugated to the surface.

Reaction Scheme:

SNP-CH₂Cl + R-SH + Base → SNP-CH₂-S-R + Base·HCl

This reaction provides a stable thioether linkage, covalently attaching the molecule of interest

to the nanoparticle surface. The choice of base and solvent will depend on the specific

nucleophile being used.

Conclusion
Chloromethyltriisopropoxysilane is a powerful and versatile reagent for researchers,

scientists, and drug development professionals. Its unique combination of a reactive

chloromethyl group and hydrolyzable isopropoxy groups allows for the tailored modification of

surfaces and the synthesis of functionalized materials. A thorough understanding of its

chemical properties and the application of robust experimental protocols, such as those

detailed in this guide, will enable the development of innovative solutions in areas ranging from

targeted drug delivery to advanced diagnostics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. dovepress.com [dovepress.com]

2. Rapid Construction of a Chloromethyl-Substituted Duocarmycin-like Prodrug - PMC
[pmc.ncbi.nlm.nih.gov]

3. mdpi.com [mdpi.com]

4. pdf.benchchem.com [pdf.benchchem.com]

5. pdxpharm.com [pdxpharm.com]

6. Synthesis and surface functionalization of silica nanoparticles for nanomedicine - PMC
[pmc.ncbi.nlm.nih.gov]

7. Chloromethyl Glycosides as Versatile Synthons to Prepare Glycosyloxymethyl‐Prodrugs -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Deep Dive into Chloromethyltriisopropoxysilane: A
Technical Guide for Advanced Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101106/docs#a-deep-dive-into-
chloromethyltriisopropoxysilane-a-technical-guide-for-advanced-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

